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Compound of Interest

Compound Name: 1,4-Dimethoxynaphthalene

Cat. No.: B104105

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides comprehensive safety, handling, and hazard information for 1,4-
Dimethoxynaphthalene (CAS No: 10075-62-4). The information is compiled and presented to
meet the needs of laboratory and research professionals, focusing on clear data presentation,
procedural guidance, and visual aids for risk mitigation and safe handling. This document
summarizes key physical and chemical properties, toxicological data, GHS classifications, and
recommended protocols for use, storage, and emergency response.

Chemical Identification and Physical Properties

1,4-Dimethoxynaphthalene is an aromatic ether. Its identification details and key physical
properties are summarized below.
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Property Value Source
IUPAC Name 1,4-dimethoxynaphthalene [1112]
Synonyms Naphthalene, 1,4-dimethoxy- [1][3]
CAS Number 10075-62-4 [2][4]
EC Number 233-209-2
Molecular Formula C12H1202 [1][2]
Molecular Weight 188.22 g/mol [1]
Appearance White to cream crystals or 5]
powder
Melting Point 86-90 °C (lit.) [2]
Flash Point Not applicable

Hazard Identification and GHS Classification

1,4-Dimethoxynaphthalene is classified as an irritant. All available safety data indicates a
consistent hazard profile across suppliers.[1] The GHS classification is summarized in the table
below.

Hazard Class and

Pictogram Signal Word Hazard Statement
Category
Skin Corrosion / GHSO07 (Exclamation ] H315: Causes skin
o Warning L
Irritation (Category 2) Mark) irritation
Serious Eye Damage / ) )
o GHSO07 (Exclamation ] H319: Causes serious
Eye Irritation Warning S
Mark) eye irritation
(Category 2)
Specific Target Organ
Toxicity, Single )
GHSO07 (Exclamation ) H335: May cause
Exposure (Category Warning ) o
Mark) respiratory irritation

3), Respiratory Tract

Irritation
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Sources:[1][2][4][6][7]

Toxicological Summary

The primary hazards associated with 1,4-Dimethoxynaphthalene are its irritant properties.[1]
» Acute Toxicity: Classified as Category 4 for acute oral, dermal, and inhalation toxicity.[4]

e Target Organs: The primary target organ identified is the respiratory system.[4]

o Carcinogenicity & Mutagenicity: No data available from the reviewed sources to classify it as
a carcinogen or mutagen.

Experimental Protocols and Handling Procedures

Safe handling of 1,4-Dimethoxynaphthalene requires adherence to standard laboratory safety
protocols for irritant solids. The following sections detail recommended procedures.

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure, the following controls and PPE are mandatory.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dimethoxynaphthalene
https://www.jk-sci.com/products/a01365645
https://www.fishersci.com/store/msds?partNumber=AAA1409503&productDescription=14-DIMETHOXYNAPHTHALENE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-4-dimethoxynaphthalene.pdf
https://www.chemicalbook.com/msds/1-4-dimethoxynaphthalene.htm
https://www.benchchem.com/product/b104105?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dimethoxynaphthalene
https://www.fishersci.com/store/msds?partNumber=AAA1409503&productDescription=14-DIMETHOXYNAPHTHALENE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1409503&productDescription=14-DIMETHOXYNAPHTHALENE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b104105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Control /| PPE Specification Rationale

Use only outdoors or in a well- ) )
o ] To prevent inhalation of dust
Ventilation ventilated area, such as a
) and vapors.[4]
chemical fume hood.[4][6]

Safety glasses with side-

shields or goggles (European To prevent eye contact which
Standard EN166 or OSHA 29 causes serious irritation.[4]
CFR 1910.133).[4]

Eye Protection

] Wear appropriate protective To prevent skin contact which
Hand Protection o o
gloves (e.g., nitrile).[4] causes irritation.[4]

Lab coat or other protective
Body Protection clothing to prevent skin To prevent skin contact.[4]

exposure.[4]

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator (e.g., N95 dust To prevent respiratory tract
Respiratory Protection _ o S
mask) if exposure limits are irritation.
exceeded or if irritation is

experienced.[4]

Safe Handling and Storage Protocol

Handling:
e Read and understand the Safety Data Sheet (SDS) before use.

e Ensure eyewash stations and safety showers are readily accessible and in close proximity to
the workstation.[4]

¢ Avoid breathing dust, fume, gas, mist, vapors, or spray.[4][6]
e Wash hands and any exposed skin thoroughly after handling.[4]

e Do not eat, drink, or smoke when using this product.[4]
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o Take off contaminated clothing and wash it before reuse.[6]

Storage:

Store in a well-ventilated place.[4][6]

Keep the container tightly closed.[4][6]

Store locked up.[4][6]

Some suppliers recommend storing at 2-8°C.[2]

First Aid Measures

The following protocols should be followed in case of exposure.

Exposure Route First Aid Protocol

1. Remove the victim to fresh air and keep at
rest in a position comfortable for breathing.[4][6]
2. Call a POISON CENTER or doctor/physician

if you feel unwell.[4]

Inhalation

1. Take off immediately all contaminated
clothing.[4] 2. Wash the affected area with

Skin Contact plenty of soap and water for at least 15 minutes.
[4] 3. If skin irritation occurs, get medical
advice/attention.[4][6]

1. Rinse cautiously with water for several

minutes.[4][6] 2. Remove contact lenses, if
Eye Contact present and easy to do. Continue rinsing for at

least 15 minutes.[4] 3. If eye irritation persists,

get medical advice/attention.[4]

1. Rinse mouth.[4] 2. Call a POISON CENTER

Ingestion T
or doctor/physician if you feel unwell.[4]

Visualized Workflows and Hazard Relationships
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General Safe Handling Workflow

The following diagram illustrates the standard workflow for handling 1,4-
Dimethoxynaphthalene in a laboratory setting.
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Caption: Workflow for the safe handling of 1,4-Dimethoxynaphthalene.
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Hazard-Response Logical Diagram

This diagram shows the logical relationship between the identified hazards of 1,4-
Dimethoxynaphthalene and the corresponding first aid responses.

Identified Hazards

M H319: Serious Eye Irritation H335: Respiratory Irritation

Exposure|Route

\ :

If occurs If occurs If occurs

First Aid Res;onse \
Wash with soap and water. Rinse with water for several minutes. Move to fresh air.
Get medical advice if irritation persists. Get medical advice if irritation persists. Get medical advice if unwell.

Click to download full resolution via product page

Caption: Relationship between hazards and first aid responses.

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[4] Do not allow the chemical to enter drains or

waterways.

Disclaimer:This document is intended as a guide and is not a substitute for a thorough review
of the manufacturer's Safety Data Sheet (SDS) and institutional safety protocols. All laboratory
work should be conducted by trained personnel in an appropriate setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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